Cas no 1806512-77-5 (3-Bromo-2-(3-oxopropyl)benzoyl chloride)

• Product Name: 3-Bromo-2-(3-oxopropyl)benzoyl chloride
• CAS No: 1806512-77-5
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4979184
• Update Time: 2025-10-25

3-Bromo-2-(3-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H8BrClO2/c11-9-5-1-3-8(10(12)14)7(9)4-2-6-13/h1,3,5-6H,2,4H2
• InChI Key： MQLUOONNLHXWAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)Cl)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-2-(3-oxopropyl)benzoyl chloride

Introduction to 3-Bromo-2-(3-oxopropyl)benzoyl chloride (CAS No. 1806512-77-5)

3-Bromo-2-(3-oxopropyl)benzoyl chloride, identified by the chemical compound code CAS No. 1806512-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both bromine and an acyl chloride functional group in its molecular structure endows it with unique reactivity, making it a valuable building block for the development of novel therapeutic agents.

The structural features of 3-Bromo-2-(3-oxopropyl)benzoyl chloride include a brominated aromatic ring and an acyl chloride moiety attached to a propyl group. This configuration allows for diverse chemical transformations, such as nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures. In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways, and compounds like 3-Bromo-2-(3-oxopropyl)benzoyl chloride have emerged as key intermediates in these endeavors.

One of the most compelling aspects of 3-Bromo-2-(3-oxopropyl)benzoyl chloride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is implicated in numerous diseases, including cancer. The benzoyl chloride moiety can be readily converted into amides or esters, which are common pharmacophores in kinase inhibitors. Furthermore, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular frameworks.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 3-Bromo-2-(3-oxopropyl)benzoyl chloride can be utilized to incorporate heterocyclic scaffolds into drug candidates, enhancing their binding affinity and selectivity. For instance, by reacting this compound with appropriate nitrogen-containing heterocycles, researchers can generate novel derivatives with potential therapeutic benefits. The acyl chloride group also facilitates the introduction of other functional groups, such as thiols or amines, through nucleophilic addition reactions, broadening its utility in synthetic chemistry.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. 3-Bromo-2-(3-oxopropyl)benzoyl chloride has been employed in virtual screening campaigns to identify lead compounds for various therapeutic targets. Its structural versatility allows it to interact with multiple binding pockets on biological macromolecules, making it a promising candidate for structure-based drug design. By integrating experimental data with computational predictions, researchers can optimize the properties of derivatives derived from 3-Bromo-2-(3-oxopropyl)benzoyl chloride, leading to more effective drug candidates.

In addition to its role in kinase inhibition, 3-Bromo-2-(3-oxopropyl)benzoyl chloride has shown promise in other areas of medicinal chemistry. For example, it has been used to synthesize protease inhibitors, which are critical for treating viral infections and inflammatory diseases. The ability to modify both the aromatic ring and the acyl chloride group allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential for drug efficacy and safety.

The synthesis of 3-Bromo-2-(3-oxopropyl)benzoyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and scalability. These approaches align with the growing emphasis on sustainable and efficient synthetic routes in pharmaceutical manufacturing.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools like 3-Bromo-2-(3-oxopropyl)benzoyl chloride. Ongoing research is exploring its applications in modulating other biological pathways, such as those involving G protein-coupled receptors (GPCRs) and ion channels. By leveraging its structural features, scientists are designing molecules that can selectively interact with target proteins without off-target effects.

The role of CAS No. 1806512-77-5 in academic research cannot be overstated. It serves as a cornerstone for numerous studies aimed at developing next-generation therapeutics. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide. The continued exploration of 3-Bromo-2-(3-oxopropyl)benzoyl chloride and its derivatives will undoubtedly contribute to advancements in drug discovery and development.